1-(4-fluorophenyl)-2-[1-(2-phenoxyethyl)-1H-imidazol-2-yl]vinyl 4-fluorobenzoate

• IUPAC Name: [(E)-1-(4-fluorophenyl)-2-[1-(2-phenoxyethyl)imidazol-2-yl]ethenyl] 4-fluorobenzoate
• InChI: InChI=1S/C26H20F2N2O3/c27-21-10-6-19(7-11-21)24(33-26(31)20-8-12-22(28)13-9-20)18-25-29-14-15-30(25)16-17-32-23-4-2-1-3-5-23/h1-15,18H,16-17H2/b24-18+
• InChI Key: IMWFZZDNCWEIOK-HKOYGPOVSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCCN2C=CN=C2C=C(C3=CC=C(C=C3)F)OC(=O)C4=CC=C(C=C4)F
• Isomeric SMILES: C1=CC=C(C=C1)OCCN2C=CN=C2/C=C(\C3=CC=C(C=C3)F)/OC(=O)C4=CC=C(C=C4)F
• Molecular Formula: C26H20F2N2O3
• Molecular Weight: 446.4 g/mol

Description

1-(4-fluorophenyl)-2-[1-(2-phenoxyethyl)-1H-imidazol-2-yl]vinyl 4-fluorobenzoate (FPVFB) is a chemical compound that has gained significant attention in scientific research due to its potential applications in drug development. FPVFB is a member of the imidazole family of compounds and has been shown to possess a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-(4-fluorophenyl)-2-[1-(2-phenoxyethyl)-1H-imidazol-2-yl]vinyl 4-fluorobenzoate is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. Studies have shown that 1-(4-fluorophenyl)-2-[1-(2-phenoxyethyl)-1H-imidazol-2-yl]vinyl 4-fluorobenzoate can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the production of inflammatory mediators. It has also been shown to activate the peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that regulates glucose and lipid metabolism.
Biochemical and Physiological Effects:
1-(4-fluorophenyl)-2-[1-(2-phenoxyethyl)-1H-imidazol-2-yl]vinyl 4-fluorobenzoate has been shown to possess a range of biochemical and physiological effects. Studies have demonstrated its ability to reduce inflammation, alleviate pain, and inhibit the growth of cancer cells. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(4-fluorophenyl)-2-[1-(2-phenoxyethyl)-1H-imidazol-2-yl]vinyl 4-fluorobenzoate in lab experiments is its versatility. It can be used in a range of assays and studies due to its various pharmacological activities. However, one limitation is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are numerous future directions for research on 1-(4-fluorophenyl)-2-[1-(2-phenoxyethyl)-1H-imidazol-2-yl]vinyl 4-fluorobenzoate. One potential avenue is the development of novel drug formulations that incorporate 1-(4-fluorophenyl)-2-[1-(2-phenoxyethyl)-1H-imidazol-2-yl]vinyl 4-fluorobenzoate as an active ingredient. Another area of research is the exploration of its potential as a therapeutic agent for the treatment of various diseases, including cancer and neurodegenerative disorders. Additionally, further studies are needed to fully elucidate its mechanism of action and to explore its potential interactions with other drugs and compounds.

Synthesis Methods

The synthesis of 1-(4-fluorophenyl)-2-[1-(2-phenoxyethyl)-1H-imidazol-2-yl]vinyl 4-fluorobenzoate has been achieved through a multi-step process that involves the use of various reagents and catalysts. The first step involves the reaction of 4-fluorobenzaldehyde with 1-(2-phenoxyethyl)-1H-imidazole-2-amine to produce a Schiff base intermediate. This intermediate is then subjected to a Knoevenagel condensation reaction with ethyl 4-fluorobenzoate in the presence of a base catalyst to yield the final product, 1-(4-fluorophenyl)-2-[1-(2-phenoxyethyl)-1H-imidazol-2-yl]vinyl 4-fluorobenzoate.

Scientific Research Applications

1-(4-fluorophenyl)-2-[1-(2-phenoxyethyl)-1H-imidazol-2-yl]vinyl 4-fluorobenzoate has been the subject of numerous scientific studies due to its potential applications in drug development. It has been shown to possess a range of pharmacological activities, including anti-inflammatory, analgesic, and anticancer properties. Studies have also demonstrated its potential as a therapeutic agent for the treatment of various diseases, including Alzheimer's disease and Parkinson's disease.